5-(chloromethyl)-6-hydroxy-3,4-dihydro-1(2H)-naphthalenone

• CAS RN: 59604-13-6
• Molecular Formula: C11H11ClO2
• Molecular Weight: 210.65 g/mol
• IUPAC Name: 5-(chloromethyl)-6-hydroxy-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C11H11ClO2/c12-6-9-7-2-1-3-10(13)8(7)4-5-11(9)14/h4-5,14H,1-3,6H2
• InChI Key: OQKHRMZDASDKDT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2CCl)O)C(=O)C1

Description

5-(chloromethyl)-6-hydroxy-3,4-dihydro-1(2H)-naphthalenone is a useful research compound. Its molecular formula is C11H11ClO2 and its molecular weight is 210.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 20 g. of 6-hydroxy-3,4-dihydro-1(2H)-naphthalenone and 110 ml. of concentrated hydrochloric acid is added 4.6 g. of paraformaldehyde and the mixture is agitated at room temperature for 20 hours. To the reaction mixture is added 200 ml. of water, and the resulting precipitate is recovered by filtration, rinsed with water and benzene and dried. The described procedure provides 5-chloromethyl-6-hydroxy-3,4-dihydro-1(2H)-naphthalenone. Yield 21 g.; melting point: 172°-174° C (decomp.).